3-[[2-(3,4-dimethoxyphenyl)ethyl](methyl)amino]-N-(2-fluorophenyl)propanamide

• Molecular Formula: C20H25FN2O3
• Molecular Weight: 360.4 g/mol
• IUPAC Name: 3-[2-(3,4-dimethoxyphenyl)ethyl-methylamino]-N-(2-fluorophenyl)propanamide
• InChI: InChI=1S/C20H25FN2O3/c1-23(12-10-15-8-9-18(25-2)19(14-15)26-3)13-11-20(24)22-17-7-5-4-6-16(17)21/h4-9,14H,10-13H2,1-3H3,(H,22,24)
• InChI Key: ZMZMHEOJGAGQCM-UHFFFAOYSA-N
• SMILES: CN(CCC1=CC(=C(C=C1)OC)OC)CCC(=O)NC2=CC=CC=C2F

Description

3-[[2-(3,4-dimethoxyphenyl)ethyl](methyl)amino]-N-(2-fluorophenyl)propanamide, also known as F13640, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of phenethylamines and is structurally similar to other compounds that have been used as antidepressants and anxiolytics.

Scientific Research Applications

3-[[2-(3,4-dimethoxyphenyl)ethyl](methyl)amino]-N-(2-fluorophenyl)propanamide has been studied for its potential therapeutic applications in the treatment of depression, anxiety, and other psychiatric disorders. It has been shown to have antidepressant and anxiolytic effects in animal models, and it has also been studied for its potential use in the treatment of neuropathic pain.

Mechanism of Action

The exact mechanism of action of 3-[[2-(3,4-dimethoxyphenyl)ethyl](methyl)amino]-N-(2-fluorophenyl)propanamide is not fully understood, but it is thought to involve the modulation of serotonin and dopamine neurotransmission. This compound has been shown to increase the levels of serotonin and dopamine in certain brain regions, and it has also been shown to increase the expression of certain genes involved in neuroplasticity.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of serotonin and dopamine in certain brain regions, which may contribute to its antidepressant and anxiolytic effects. This compound has also been shown to increase the expression of certain genes involved in neuroplasticity, which may have implications for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of 3-[[2-(3,4-dimethoxyphenyl)ethyl](methyl)amino]-N-(2-fluorophenyl)propanamide is that it has been extensively studied in animal models, which provides a wealth of data on its pharmacological properties. However, one limitation of this compound is that it has not yet been tested in humans, so its safety and efficacy in humans is not yet known.

Future Directions

There are a number of future directions for research on 3-[[2-(3,4-dimethoxyphenyl)ethyl](methyl)amino]-N-(2-fluorophenyl)propanamide. One area of research could be to further elucidate its mechanism of action, particularly with regard to its effects on neuroplasticity. Another area of research could be to test its safety and efficacy in humans, with the goal of developing it as a potential therapeutic agent for the treatment of depression, anxiety, and other psychiatric disorders. Finally, this compound could also be studied for its potential use in the treatment of neurological disorders, such as neuropathic pain.

Synthesis Methods

The synthesis of 3-[[2-(3,4-dimethoxyphenyl)ethyl](methyl)amino]-N-(2-fluorophenyl)propanamide involves the reaction of 3,4-dimethoxyphenylacetone with methylamine, followed by reduction with lithium aluminum hydride. The resulting amine is then reacted with 2-fluorobenzoyl chloride to give the final compound. The yield of this synthesis is typically around 60%, and the purity can be improved by recrystallization.